[2-(But-2-yn-1-yl)phenyl]methanol

• CAS No.: 84801-09-2
• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: (2-but-2-ynylphenyl)methanol
• InChI: InChI=1S/C11H12O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h4-5,7-8,12H,6,9H2,1H3
• InChI Key: CHUFUUTVFNBMSR-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC1=CC=CC=C1CO

Description

[2-(But-2-yn-1-yl)phenyl]methanol is a phenylmethanol derivative featuring a but-2-yn-1-yl substituent at the 2-position of the benzene ring. Its molecular formula is C₁₁H₁₂O, with a molecular weight of 160.21 g/mol. The compound combines a hydroxyl group (-CH₂OH) with a terminal alkyne (but-2-yn-1-yl), which confers unique reactivity and physicochemical properties.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares [2-(But-2-yn-1-yl)phenyl]methanol with structurally related compounds from the evidence, focusing on substituents, functional groups, and inferred properties:

Compound Name (CAS No.)	Substituent/Backbone	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications
[2-(But-2-yn-1-yl)phenyl]methanol	But-2-yn-1-yl on phenyl ring	Methanol (-CH₂OH)	160.21	High reactivity (alkyne), polar OH group for H-bonding
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (9036-19-5)	Tetramethylbutyl on phenoxy	Ethanol, ether (-O-)	214.26	Hydrophobic due to branched alkyl; surfactant potential
2-(Biphenyl-2-yloxy)ethanol (7501-02-2)	Biphenyl-2-yloxy	Ethanol, ether (-O-)	214.26	High aromaticity; lower solubility in polar solvents
(E)-N-{2-[2-(Benzo[b]thiophen-2-yl)ethenyl]-5-fluorophenyl}-N-(but-2-yn-1-yl)benzenesulfonamide	But-2-yn-1-yl (sulfonamide)	Sulfonamide, alkyne	~450 (estimated)	Bioactive moiety; alkyne for modular synthesis

Reactivity and Functional Group Implications

• Alkyne vs. Alkyl/Aromatic Substituents: The terminal alkyne in [2-(But-2-yn-1-yl)phenyl]methanol enables click chemistry (e.g., azide-alkyne cycloaddition), a feature absent in compounds with branched alkyl (e.g., tetramethylbutyl in ) or purely aromatic substituents (e.g., biphenyl-oxy in ). This makes the target compound valuable for bioconjugation or polymer chemistry.
• Hydroxyl Group vs.

Steric and Electronic Effects

• Electronic Effects : The electron-withdrawing nature of the alkyne may activate the phenyl ring toward electrophilic substitution, contrasting with electron-donating alkyl/ether groups in .

Solubility and Physical Properties

While explicit data are unavailable, inferences can be made:

• Polarity: The hydroxyl group in [2-(But-2-yn-1-yl)phenyl]methanol likely increases water solubility compared to ether-containing analogs (e.g., ).
• Melting/Boiling Points : The alkyne’s linearity and lower molecular weight may result in lower melting points than bulkier analogs like the tetramethylbutyl derivative .